molecular formula C6H3F3N2O2 B8717747 2,2-Difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid

2,2-Difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid

Cat. No.: B8717747
M. Wt: 192.10 g/mol
InChI Key: NSWZNVGVZANETB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C6H3F3N2O2 and its molecular weight is 192.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H3F3N2O2

Molecular Weight

192.10 g/mol

IUPAC Name

2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid

InChI

InChI=1S/C6H3F3N2O2/c7-3-1-10-4(11-2-3)6(8,9)5(12)13/h1-2H,(H,12,13)

InChI Key

NSWZNVGVZANETB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=N1)C(C(=O)O)(F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To sodium 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetate from Example 3 step C (2.97 g, 13.87 mmol) was added EtOAc (100 mL) and 4 N HCl (100 mL) and the mixture shaken and partitioned. The organic phase was dried over sodium sulfate and concentrated under reduced pressure. Hexanes was added to the residue and the mixture again concentrated under reduced pressure to afford 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid (2.08 g, 78%), which was used without further purification.
Name
sodium 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetate
Quantity
2.97 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.